Cas no 6202-23-9 (Cyclobenzaprine hydrochloride)

• Product Name: Cyclobenzaprine hydrochloride
• CAS No: 6202-23-9
• MF: C₂₀H₂₂ClN
• MW: 311.848384380341
• MDL: MFCD00079039
• CID: 46493
• PubChem ID: 24278315
• Update Time: 2025-09-27

Cyclobenzaprine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• Cyclobenzaprine HCl
• Cyclobenzaprine hydrochloride
• Cyclobenzaprine (hydrochloride)
• Cyclobenzaprine hydrochloride solution
• MK130 hydrochloride
• 3-(dibenzo[1,2-a:1',2'-e][7]annulen-11-ylidene)-N,N-dimethylpropan-1-amine,hydrochloride
• 5-(3-Dimethylaminopropylidene)dibenzo[a,e]cycloheptatriene hydrochloride
• Flexeril
• Flexiban
• Amrix
• Lisseril
• Tensodox
• Cycloflex
• Cloben
• Cyben
• Novo-Cycloprine
• MK 130 hydrochloride
• Proheptatriene hydrochloride
• Proheptatriene monohydrochloride
• Yurelax
• Proheptatrien monohydrochloride
• 10,11delta-Amitriptyline hydrochloride
• 0VE05JYS2P
• NSC173379
• NCGC00093752-01
• CYCLOBENZAPRINE HYDROCHLORIDE [USP MONOGRAPH]
• Tox21_500303
• MFCD00079039
• NCGC00093752-05
• NCGC00095017-01
• FT-0603166
• N,N-DIMETHYL-5H-DIBENZO(A,D)CYCLOHEPTENE-(SUP .DELTA.5,.GAMMA.)-PROPYLAMINE HYDROCHLORIDE
• s4283
• LP00303
• Cyclobenzaprine HCL ER
• NCGC00095017-02
• AC-1916
• CHEMBL1200636
• Q27106282
• NCGC00093752-03
• Cyclobenzaprine.HCl, 1mg/ml in Methanol
• NSC-169900
• C3157
• EUR-1002
• SR-01000075761
• WLN: L C676 BHJ B3N1&1 &GH
• Flexeril (TN)
• BCP21781
• CYCLOBENZAPRINE HYDROCHLORIDE (MART.)
• Cyclobenzaprine hydrochloride [USAN:USP]
• 1-Propanamine,d]cyclohepten-5-ylidene)-N,N-dimethyl-, hydrochloride
• CYCLOBENZAPRINE HYDROCHLORIDE (USP-RS)
• N,d]cycloheptene-.delta.(sup5,.gamma.)-propylamine hydrochloride
• N,N-DIMETHYL-5H-DIBENZO(A,D)CYCLOHEPTENE-(SUP delta5,gamma)-PROPYLAMINE HYDROCHLORIDE
• 3-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)propyl(dimethyl)ammonium chloride
• CYCLOBENZAPRINE HYDROCHLORIDE [USP IMPURITY]
• MLS002153815
• C 4542
• N,d]cycloheptene-.delta.,5.gamma.-propylamine, hydrochloride
• N,N-Dimethyl-5H-dibenzo(a,d)cycloheptene-delta(sup 5,gamma)-propylamine hydrochloride
• CYCLOBENZAPRINE HYDROCHLORIDE [WHO-DD]
• SW196928-3
• SR-01000075761-1
• Pharmakon1600-01503207
• NCGC00095017-03
• N,N-dimethyl-5H-dibenzo(a,d)cycloheptene-Delta(5,gamma)-propylamine hydrochloride
• CYCLOBENZAPRINE HYDROCHLORIDE [MI]
• 5H-Dibenzo(a,d)cycloheptene-delta(sup 5)-gamma-propylamine, N,N-dimethyl-, hydrochloride
• Tox21_110040_1
• 3-(5H-dibenzo[a,d][7]annulen-5-ylidene)-N,N-dimethylpropan-1-aminehydrochloride
• TNX-102 SL
• NSC 169900
• DTXSID2045105
• NSC169900
• Tabradol
• N,N-dimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propan-1-amine;hydrochloride
• 10,11.delta.-Amitriptyline hydrochloride
• 3-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• Cyclobenzaprine hydrochloride (USP)
• AS-15745
• NSC-78206
• NSC758414
• Tox21_110040
• NCGC00013841-09
• CHEBI:3997
• SB19022
• EU-0100303
• HY-B0740
• CAS-6202-23-9
• Tonmya
• SCHEMBL41376
• SR-01000075761-6
• SPECTRUM1503207
• FR2100873
• AMY502
• MK-130 HCl
• 5-[3-(Dimethylamino)propylidene]-5H-dibenzo-[a,d]cycloheptene hydrochloride
• NCGC00013841-01
• 5H-Dibenzo[a,.gamma.-propylamine, N,N-dimethyl-, hydrochloride
• Cyclobenzaprine hydrochloride [USAN]
• NSC78206
• HMS1569I12
• Z1575278780
• W-105056
• CYCLOBENZAPRINE HYDROCHLORIDE [ORANGE BOOK]
• NSC-173379
• 3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• NCGC00095017-04
• NCGC00093752-04
• Cyclobenzaprine.HCl
• CYCLOBENZAPRINE HYDROCHLORIDE [MART.]
• 5-(3-Dimethylaminopropylidene)-5H-dibenzo-(a,d)cycloheptene hydrochloride
• CYCLOBENZAPRINE HYDROCHLORIDE [USP-RS]
• CYCLOPHENE
• D00772
• CYCLOBENZAPRINE HYDROCHLORIDE [VANDF]
• UNII-0VE05JYS2P
• CYCLOBENZAPRINE HYDROCHLORIDE (USP IMPURITY)
• Prestwick_790
• CCG-39312
• NSC-758414
• BC181325
• BCP9000565
• 6202-23-9
• NCGC00093752-02
• 3-(5H-dibenzo(a,d)(7)annulen-5-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• AKOS015906329
• EINECS 228-264-4
• HMS1922I11
• TNX-105
• Multi-Relax
• Cyclobenzaprine hydrochloride (USAN:USP)
• L10029
• Cyclobenzaprine Hyrochloride
• 5H-Dibenzo(a,d)cycloheptene-delta5,gamma-propylamine, N,N-dimethyl-, hydrochloride
• CYCLOBENZAPRINE HYDROCHLORIDE (USP MONOGRAPH)
• Cyclobenzaprine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• Cyclobenzaprine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• CYCLOBENZAPRINE HCI
• NSC 78206
• TNX-102
• NSC 173379
• VXEAYBOGHINOKW-UHFFFAOYSA-N
• 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N,N-dimethylpropan-1-amine Hydrochloride (Cyclobenzaprine Hydrochloride)
• Cyclobenzaprine HCLER
• Flexeril hydrochloride
• DTXCID0025105
• A854881
• SMR000326702
• 5H-Dibenzo[a, N,N-dimethyl-, hydrochloride
• MK-130 HYDROCHLORIDE
• NCGC00260988-01
• Miosan
• 1-Propanamine, 3-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-N,N-dimethyl-, hydrochloride
• Cyclobenzaprine.HCl, 1mg/ml in Methanol (as free base)
• Cyclobenzaprine HCl?
• HY-B0740R
• Cyclobenzaprine (hydrochloride) (Standard)
• FC64990
• 228-264-4

• MDL： MFCD00079039
• Inchi： 1S/C20H21N.ClH/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20;/h3-6,8-14H,7,15H2,1-2H3;1H
• InChI Key： VXEAYBOGHINOKW-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)CC/C=C1/C2C=CC=CC=2C=CC2C=CC=CC/1=2

Computed Properties

• Exact Mass: 311.14400
• Monoisotopic Mass: 311.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 215.0 to 219.0 deg-C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 3.24000
• LogP: 5.35580
• Merck: 2713
• λmax: 290(lit.)
• Color/Form: 1.0 mg/mL in methanol (as free base)

Cyclobenzaprine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H312 + H332
• Warning Statement： P280-P301 + P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：HP0875000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in mice (mg/kg): 35 i.v., 250 orally (Metysova)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)

Additional information on Cyclobenzaprine hydrochloride

Introduction to Cyclobenzaprine Hydrochloride (CAS No. 6202-23-9)

Cyclobenzaprine hydrochloride, identified by the chemical compound code CAS No. 6202-23-9, is a well-established pharmaceutical agent widely recognized for its therapeutic efficacy in managing musculoskeletal disorders. As a derivative of benzhexol, this compound belongs to the class of skeletal muscle relaxants, and it has been in clinical use for several decades due to its favorable pharmacological profile. The primary mechanism of action of Cyclobenzaprine hydrochloride involves its ability to inhibit central nervous system (CNS) motor neurons, thereby reducing muscle spasm and associated pain. This mechanism has made it a cornerstone in the treatment of conditions such as lower back pain, neck pain, and spasmodic torticollis.

The chemical structure of Cyclobenzaprine hydrochloride (CAS No. 6202-23-9) consists of a tricyclic amine core, which is further substituted with a hydrochloride salt to enhance its solubility and bioavailability. This structural feature contributes to its high affinity for CNS receptors, particularly those involved in motor control. The compound’s pharmacokinetic properties have been extensively studied, revealing an onset of action within 30 minutes to 1 hour after oral administration, with a duration of effect typically lasting for 4 to 8 hours. These characteristics make it particularly suitable for patients requiring short-term relief from acute muscle spasms.

Recent advancements in pharmacological research have shed new light on the therapeutic potential of Cyclobenzaprine hydrochloride beyond its traditional applications. Studies have begun to explore its potential role in managing chronic pain conditions by modulating peripheral nerve sensitivity and reducing inflammation. For instance, research published in peer-reviewed journals has demonstrated that Cyclobenzaprine hydrochloride may exert anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). This novel finding has sparked interest in repurposing the compound for conditions like fibromyalgia and myofascial pain syndrome, where traditional treatments often fall short.

In clinical trials conducted over the past decade, Cyclobenzaprine hydrochloride has consistently shown a favorable safety profile, with common adverse effects being mild and transient. The most frequently reported side effects include drowsiness, dry mouth, dizziness, and headache. These effects are generally dose-dependent and tend to diminish as the body adjusts to the medication. Notably, studies have indicated that the risk of severe adverse events is low when Cyclobenzaprine hydrochloride is used within recommended dosages and for short-term periods. This underscores its reliability as a first-line treatment option for acute musculoskeletal conditions.

The synthesis and industrial production of Cyclobenzaprine hydrochloride (CAS No. 6202-23-9) adhere to stringent regulatory standards to ensure purity and consistency. Modern manufacturing processes employ advanced techniques such as crystallization and recrystallization to isolate the active pharmaceutical ingredient (API) with high yield and minimal impurities. Quality control measures are implemented at every stage of production, from raw material sourcing to final product testing, guaranteeing that each batch meets predefined pharmacopoeial standards. These rigorous practices are essential for maintaining the efficacy and safety of the drug across different formulations and markets.

From a regulatory perspective, Cyclobenzaprine hydrochloride is approved by major health authorities worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Its approval status is based on comprehensive evidence from clinical studies demonstrating its therapeutic benefits and safety in diverse patient populations. Regulatory bodies continue to monitor post-marketing data to ensure that any emerging concerns are addressed promptly. This ongoing oversight reinforces confidence among healthcare professionals regarding the use of Cyclobenzaprine hydrochloride in clinical practice.

The growing interest in personalized medicine has also influenced how Cyclobenzaprine hydrochloride is being utilized today. Researchers are exploring genetic markers that may predict individual responses to the drug, allowing for more tailored treatment regimens. For example, studies suggest that patients with certain genetic variants may experience heightened sedative effects compared to others, prompting clinicians to adjust dosages accordingly. Such advancements align with broader trends in pharmacogenomics, where genetic information is leveraged to optimize drug therapy.

The role of Cyclobenzaprine hydrochloride in multidisciplinary pain management strategies cannot be overstated. When used in conjunction with physical therapy, exercise programs, and other non-pharmacological interventions, it can significantly enhance patient outcomes. This integrative approach not only addresses acute symptoms but also promotes long-term improvements in mobility and function. Healthcare providers increasingly recognize the value of combining pharmacological agents like Cyclobenzaprine hydrochloride with holistic therapies to achieve comprehensive care.

Looking ahead, future research on Cyclobenzaprine hydrochloride (CAS No. 6202-23-9) may uncover additional therapeutic applications beyond musculoskeletal disorders. Preliminary studies have hinted at its potential utility in mitigating symptoms associated with certain neurological conditions by modulating neurotransmitter activity in the brainstem regions involved in motor control. While these findings require further validation through larger-scale trials, they represent an exciting avenue for exploration.

In summary,Cyclobenzaprine hydrochloride, identified by CAS No. 6202-23-9, remains a vital component of modern therapeutics due to its proven efficacy, safety profile,and versatility in treating musculoskeletal conditions.* Its continued relevance*is underscored by ongoing research*that*not only reinforces*its established uses*but also explores*new possibilities*for its application.* As medical science advances,*the understanding*of this compound*will undoubtedly expand,*providing*even more*options*for patients suffering from pain*and movement disorders.*